2-(3-Methylpyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole

• Molecular Formula: C14H9F3N2O
• Molecular Weight: 278.23 g/mol
• IUPAC Name: 2-(3-methylpyridin-4-yl)-5-(trifluoromethyl)-1,3-benzoxazole
• InChI: InChI=1S/C14H9F3N2O/c1-8-7-18-5-4-10(8)13-19-11-6-9(14(15,16)17)2-3-12(11)20-13/h2-7H,1H3
• InChI Key: UXZDJDCNPDQQKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)C2=NC3=C(O2)C=CC(=C3)C(F)(F)F

Description

2-(3-Methylpyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole is a useful research compound. Its molecular formula is C14H9F3N2O and its molecular weight is 278.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 0.38 g of N-[2-hydroxy-5-(trifluoromethyl)phenyl]-3-methylisonicotinamide, 5 ml of tetrahydrofuran and 0.42 g of triphenylphosphine, 0.69 g of 40% toluene solution of diethyl azodicarboxylate was added dropwise at room temperature and stirred while heating at 60° C. After three hours, 5 ml of 10% aqueous solution of sodium hydroxide was added and stirred while heating at 60° C. for two hours. The reaction mixture was cooled to room temperature, and then water was added to the reaction mixture, followed by extraction with ethyl acetate twice. The combined organic layers were washed with a saturated sodium chloride solution, dried over anhydrous magnesium sulfate, and then concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to give 0.29 g of 2-(3-methylpyridin-4-yl)-5-(trifluoromethyl)benzoxazole (hereinafter, referred to as “active compound 23”).